Cas no 941894-49-1 (N-(2,5-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(2,5-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941894-49-1
• MF: C₂₁H₁₆F₂N₄O₂
• MW: 394.374151229858
• CID: 5443996
• PubChem ID: 16956893
• Update Time: 2025-07-04

N-(2,5-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 941894-49-1
• AKOS004990468
• N-(2,5-difluorophenyl)-2-(4-oxo-2-(p-tolyl)pyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide
• N-(2,5-difluorophenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• F3222-0825
• N-(2,5-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C21H16F2N4O2/c1-13-2-4-14(5-3-13)17-11-19-21(29)26(8-9-27(19)25-17)12-20(28)24-18-10-15(22)6-7-16(18)23/h2-11H,12H2,1H3,(H,24,28)
• InChI Key： NKXBSKMKKFKBCC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NC(CN1C=CN2C(=CC(C3C=CC(C)=CC=3)=N2)C1=O)=O)F

Computed Properties

• Exact Mass: 394.12413209g/mol
• Monoisotopic Mass: 394.12413209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,5-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

N-(2,5-Difluorophenyl)-2-2-(4-Methylphenyl)-4-Oxo-4H,5H-Pyrazolo[1,5-a]Pyrazin-5-ylacetamide (CAS No. 941894-49-1): An Overview

N-(2,5-Difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide (CAS No. 941894-49-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines and is characterized by its unique structural features, including a difluorophenyl group and a methylphenyl moiety. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The chemical structure of N-(2,5-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide (CAS No. 941894-49-1) consists of a central pyrazolopyrazine core with a substituted acetamide group. The difluorophenyl and methylphenyl substituents play crucial roles in modulating the compound's pharmacological properties. The presence of these functional groups can influence the compound's solubility, stability, and binding affinity to specific biological targets.

Recent studies have highlighted the potential of N-(2,5-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. Research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in the inflammatory response. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2,5-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide has also been investigated for its antiviral activity. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus. The mechanism of action involves interference with viral protein synthesis and assembly, making it a promising lead for the development of antiviral drugs.

The pharmacokinetic properties of N-(2,5-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2,5-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. Further clinical trials are necessary to fully assess its potential as a therapeutic agent.

The synthesis of N-(2,5-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the pyrazolopyrazine core through a series of condensation reactions followed by functional group modifications to introduce the desired substituents. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, N-(2,5-difluorophenyl)-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-y lacetamide (CAS No. 941894-49-1) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to provide valuable insights into its mechanisms of action and therapeutic utility.